Cas no 80838-96-6 (1-[(1S)-4-Methyl-1-oxo-1lambda4,4-benzothiazin-2-yl]ethanone)

• Product name: 1-[(1S)-4-Methyl-1-oxo-1lambda4,4-benzothiazin-2-yl]ethanone
• CAS No: 80838-96-6
• MF: C₁₁H₁₁NO₂S
• MW: 221.275541543961
• CID: 986128

1-[(1S)-4-Methyl-1-oxo-1lambda4,4-benzothiazin-2-yl]ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(4-methyl-1-oxo-1λ⁴,4-benzothiazin-2-yl)ethanone
• NSC357139
• 1-[(1S)-4-Methyl-1-oxo-1lambda4,4-benzothiazin-2-yl]ethanone

• Inchi： 1S/C11H11NO2S/c1-8(13)11-7-12(2)9-5-3-4-6-10(9)15(11)14/h3-7H,1-2H3/t15-/m0/s1
• InChI Key： DJZLTEWZKAOFNE-HNNXBMFYSA-N
• SMILES： [S@]1(C(C(C)=O)=CN(C)C2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 221.051
• Monoisotopic Mass: 221.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.3

Experimental Properties

• Density: 1.37
• Boiling Point: 430.3°Cat760mmHg
• Flash Point: 214°C
• PSA: 56.59000
• LogP: 2.60510